60-38-8

Acetylstrophanthidin

In Stock

• CAS RN:
• 60-38-8

• Formula:
• C25H34O7

• InChI:
• InChI=1S/C25H34O7/c1-15(27)32-17-3-8-23(14-26)19-4-7-22(2)18(16-11-21(28)31-13-16)6-10-25(22,30)20(19)5-9-24(23,29)12-17/h11,14,17-20,29-30H,3-10,12-13H2,1-2H3/t17-,18+,19-,20+,22+,23-,24-,25-/m0/s1

• InChIKey:
• JLZAERUVCODZQO-VWCUIIQSSA-N

• It is an ATPase inhibitor and a cardiotonic. Cardiac glycoside , derivative of Strophantidin from plants of the Strophantus genus, Apocynaceae
  IC50 for cardiac Na+/K+-ATPase inhibition: 0.4 μM;  IC50 for renal Na+/K+-ATPase inhibition: 1.3 μM; 
  Acetylstrophanthidin is an acetate ester that is strophanidin acetylated at the 3beta-hydroxy group. It has a role as an anti-arrhythmia drug. It derives from a strophanthidin.
  

Fmoc-4-methyl-D-phenylalanine

In Stock

• CAS RN:
• 204260-38-8

• Formula:
• C25H23NO4

• InChI:
• InChI=1S/C25H23NO4/c1-16-10-12-17(13-11-16)14-23(24(27)28)26-25(29)30-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)/t23-/m1/s1

• InChIKey:
• UXLHLZHGQPDMJQ-HSZRJFAPSA-N

• Fmoc-4-methyl-D-phenylalanine is a useful research compound. Its molecular formula is C25H23NO4 and its molecular weight is 401.5 g/mol. The purity is usually 95%.

2-(hexylsulfanyl)-3-(4-methylphenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 351160-38-8

• Formula:
• C22H26N2OS2

• InChI:
• InChI=1S/C22H26N2OS2/c1-3-4-5-6-14-26-22-23-20-19(17-8-7-9-18(17)27-20)21(25)24(22)16-12-10-15(2)11-13-16/h10-13H,3-9,14H2,1-2H3

• InChIKey:
• QNEGPZWOWOLJFO-UHFFFAOYSA-N

• 2-(hexylsulfanyl)-3-(4-methylphenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C22H26N2OS2 and its molecular weight is 398.6g/mol. The purity is usually 95%.

1,7,7-Trimethyl-4-(4-phenylpiperazine-1-carbonyl)bicyclo[2.2.1]heptan-2-one

In Stock

• CAS RN:
• 505060-38-8

• Formula:
• C21H28N2O2

• InChI:
• InChI=1S/C21H28N2O2/c1-19(2)20(3)9-10-21(19,15-17(20)24)18(25)23-13-11-22(12-14-23)16-7-5-4-6-8-16/h4-8H,9-15H2,1-3H3

• InChIKey:
• QZDBSYJVXULQID-UHFFFAOYSA-N

• 1,7,7-Trimethyl-4-(4-phenylpiperazine-1-carbonyl)bicyclo[2.2.1]heptan-2-one is a useful research compound. Its molecular formula is C21H28N2O2 and its molecular weight is 340.467. The purity is usually 95%.

Ethyl 2-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 864860-38-8

• Formula:
• C23H28N2O5S

• InChI:
• InChI=1S/C23H28N2O5S/c1-6-28-21(27)17-13-11-22(2,3)25-23(4,5)18(13)31-20(17)24-19(26)16-12-29-14-9-7-8-10-15(14)30-16/h7-10,16,25H,6,11-12H2,1-5H3,(H,24,26)

• InChIKey:
• PMFBTJZOTSGQOY-UHFFFAOYSA-N

• Ethyl 2-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C23H28N2O5S and its molecular weight is 444.55. The purity is usually 95%.

2-(2,4-Difluorobenzoyl)oxazole

In Stock

• CAS RN:
• 898760-38-8

• Formula:
• C10H5F2NO2

• InChI:
• InChI=1S/C10H5F2NO2/c11-6-1-2-7(8(12)5-6)9(14)10-13-3-4-15-10/h1-5H

• InChIKey:
• NJTACQUAWKVSMB-UHFFFAOYSA-N

• 2-(2,4-Difluorobenzoyl)oxazole is a useful research compound. Its molecular formula is C10H5F2NO2 and its molecular weight is 209.15 g/mol. The purity is usually 95%.

N-((1-methylpiperidin-4-yl)methyl)pivalamide

In Stock

• CAS RN:
• 953960-38-8

• Formula:
• C12H24N2O

• InChI:
• InChI=1S/C12H24N2O/c1-12(2,3)11(15)13-9-10-5-7-14(4)8-6-10/h10H,5-9H2,1-4H3,(H,13,15)

• InChIKey:
• CKZSZZQRPXSDFH-UHFFFAOYSA-N

• N-((1-methylpiperidin-4-yl)methyl)pivalamide is a useful research compound. Its molecular formula is C12H24N2O and its molecular weight is 212.337. The purity is usually 95%.

N-Benzyl-2-bromo-3-methylbenzamide

In Stock

• CAS RN:
• 924660-38-8

• Formula:
• C15H14BrNO

• InChI:
• InChI=1S/C15H14BrNO/c1-11-6-5-9-13(14(11)16)15(18)17-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3,(H,17,18)

• InChIKey:
• RMZCOCPILJGRHF-UHFFFAOYSA-N

• N-Benzyl-2-bromo-3-methylbenzamide is a useful research compound. Its molecular formula is C15H14BrNO and its molecular weight is 304.18 g/mol. The purity is usually 95%.

5-Chloro-2-(methoxymethoxy)benzaldehyde

In Stock

• CAS RN:
• 115560-38-8

• Formula:
• C9H9ClO3

• InChI:
• InChI=1S/C9H9ClO3/c1-12-6-13-9-3-2-8(10)4-7(9)5-11/h2-5H,6H2,1H3

• InChIKey:
• AFVFFHSQPVBSIY-UHFFFAOYSA-N

• 5-Chloro-2-(methoxymethoxy)benzaldehyde is a useful research compound. Its molecular formula is C9H9ClO3 and its molecular weight is 200.62 g/mol. The purity is usually 95%.

3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine

In Stock

• CAS RN:
• 1111260-38-8

• Formula:
• C22H18N4O3S

• InChI:
• InChI=1S/C22H18N4O3S/c1-2-14-3-5-15(6-4-14)22-23-20(29-26-22)12-30-21-10-8-17(24-25-21)16-7-9-18-19(11-16)28-13-27-18/h3-11H,2,12-13H2,1H3

• InChIKey:
• FGAZGKXOCNZXKF-UHFFFAOYSA-N

• 3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine is a useful research compound. Its molecular formula is C22H18N4O3S and its molecular weight is 418.47. The purity is usually 95%.

2-(4-Bromo-1H-pyrazol-3-yl)acetic acid

Usually In Stock

• CAS RN:
• 1378260-38-8

• Formula:
• C5H5BrN2O2

• InChI:
• InChI=1S/C5H5BrN2O2/c6-3-2-7-8-4(3)1-5(9)10/h2H,1H2,(H,7,8)(H,9,10)

• InChIKey:
• NWVCPYSDHQUCPD-UHFFFAOYSA-N

• 2-(4-Bromo-1H-pyrazol-3-yl)acetic acid is a useful research compound. Its molecular formula is C5H5BrN2O2 and its molecular weight is 205.011. The purity is usually 95%.

1-(2,4-Difluorophenyl)-3-(2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl)urea

In Stock

• CAS RN:
• 1797660-38-8

• Formula:
• C16H17F2N5O2

• InChI:
• InChI=1S/C16H17F2N5O2/c1-25-16-19-9-13(14(22-16)23-6-2-3-7-23)21-15(24)20-12-5-4-10(17)8-11(12)18/h4-5,8-9H,2-3,6-7H2,1H3,(H2,20,21,24)

• InChIKey:
• BUQSUYXICMXAML-UHFFFAOYSA-N

• 1-(2,4-Difluorophenyl)-3-(2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl)urea is a useful research compound. Its molecular formula is C16H17F2N5O2 and its molecular weight is 349.342. The purity is usually 95%.

5-(furan-2-yl)-N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1239460-38-8

• Formula:
• C13H14N6O2S

• InChI:
• InChI=1S/C13H14N6O2S/c1-19-8-15-18-13(19)22-6-4-14-12(20)10-7-9(16-17-10)11-3-2-5-21-11/h2-3,5,7-8H,4,6H2,1H3,(H,14,20)(H,16,17)

• InChIKey:
• LHRHDBDSPZLPDZ-UHFFFAOYSA-N

• 5-(furan-2-yl)-N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C13H14N6O2S and its molecular weight is 318.36 g/mol. The purity is usually 95%.

Tert-butyl 5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

Usually In Stock

• CAS RN:
• 2248260-38-8

• Formula:
• C15H21NO2

• InChI:
• InChI=1S/C15H21NO2/c1-10-6-5-7-12-11(10)8-9-16-13(12)14(17)18-15(2,3)4/h5-7,13,16H,8-9H2,1-4H3

• InChIKey:
• WWOQFIQSSQAUMJ-UHFFFAOYSA-N

• Tert-butyl 5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate is a useful research compound. Its molecular formula is C15H21NO2 and its molecular weight is 247.338. The purity is usually 95%.